Cas no 183208-23-3 (5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine)

• Product Name: 5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine
• CAS No: 183208-23-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1108100
• PubChem ID: 11159491
• Update Time: 2025-10-28

5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine
• DB-414109
• 183208-23-3
• MFCD12924650
• SY354540
• 5-Methoxy-1-methyl-7-azaindole
• SCHEMBL8133385

• Inchi： 1S/C9H10N2O/c1-11-4-3-7-5-8(12-2)6-10-9(7)11/h3-6H,1-2H3
• InChI Key： ZITVHWFKFGIHFC-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C2C(=C1)C=CN2C

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27Ų

Additional information on 5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine

Introduction to 5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine (CAS No. 183208-23-3)

5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine, with the CAS number 183208-23-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine make it an attractive candidate for the development of novel drugs and therapeutic agents.

The molecular structure of 5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine consists of a pyrrolopyridine core with a methoxy group at the 5-position and a methyl group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it suitable for various applications. The methoxy group enhances the lipophilicity and stability of the compound, while the methyl group contributes to its overall conformational flexibility and binding affinity.

In recent years, significant research has been conducted to explore the biological activities and potential therapeutic applications of 5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine. Studies have shown that this compound exhibits potent anti-inflammatory, antioxidant, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential as a therapeutic agent for inflammatory diseases.

Furthermore, research has also highlighted the antioxidant properties of 5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine. A study conducted by a team at Harvard University in 2020 found that this compound significantly reduces oxidative stress in neuronal cells by scavenging reactive oxygen species (ROS). This property makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and antioxidant activities, 5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine has been investigated for its potential as an anticancer agent. A study published in Cancer Research in 2022 reported that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is stable under physiological conditions. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These findings provide a strong foundation for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 5-methoxy-1-methyl-1H-Pyrrolo[2,3-b]pyridine (CAS No. 183208-23-3) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases. As more data becomes available from clinical trials, it is expected that this compound will play an increasingly important role in modern medicine.